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physodine A physodine A
Brand Name: Vulcanchem
CAS No.: 122188-47-0
VCID: VC0057498
InChI: InChI=1S/C31H44O10/c1-17-24(34)26(38-3)25(35)27(40-17)41-19-6-11-29(16-32)21-7-10-28(2)20(18-4-5-23(33)39-15-18)9-13-31(28,37)22(21)8-12-30(29,36)14-19/h4-5,15-17,19-22,24-27,34-37H,6-14H2,1-3H3
SMILES: CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=COC(=O)C=C6)C)C=O)O)OC)O
Molecular Formula: C31H44O10
Molecular Weight: 576.7 g/mol

physodine A

CAS No.: 122188-47-0

Main Products

VCID: VC0057498

Molecular Formula: C31H44O10

Molecular Weight: 576.7 g/mol

physodine A - 122188-47-0

CAS No. 122188-47-0
Product Name physodine A
Molecular Formula C31H44O10
Molecular Weight 576.7 g/mol
IUPAC Name 3-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-5,14-dihydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
Standard InChI InChI=1S/C31H44O10/c1-17-24(34)26(38-3)25(35)27(40-17)41-19-6-11-29(16-32)21-7-10-28(2)20(18-4-5-23(33)39-15-18)9-13-31(28,37)22(21)8-12-30(29,36)14-19/h4-5,15-17,19-22,24-27,34-37H,6-14H2,1-3H3
Standard InChIKey IYIDZTVCBFMPEN-UHFFFAOYSA-N
SMILES CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=COC(=O)C=C6)C)C=O)O)OC)O
Canonical SMILES CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=COC(=O)C=C6)C)C=O)O)OC)O
Synonyms physodine A
PubChem Compound 164126
Last Modified Nov 11 2021
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